molecular formula C13H14N2O2 B14382174 6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one CAS No. 90062-09-2

6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one

Cat. No.: B14382174
CAS No.: 90062-09-2
M. Wt: 230.26 g/mol
InChI Key: GYBOJMGPHZIWGP-UHFFFAOYSA-N
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Description

6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one is a heterocyclic compound that features a benzyl group, a dimethylamino group, and an oxazinone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one typically involves the reaction of benzylamine with dimethylamine and a suitable oxazinone precursor under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, with the addition of a catalyst like triethylamine to facilitate the reaction. The reaction mixture is then heated to a specific temperature, often around 60-80°C, and stirred for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to enhance efficiency and yield. This method allows for better control over reaction parameters such as temperature, pressure, and reactant concentrations. Additionally, the use of automated systems can help in scaling up the production while maintaining product quality and consistency.

Chemical Reactions Analysis

Types of Reactions

6-Benzyl-2-(dimethylamino)-4H-1,3-oxazin-4-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

    Reduction: Reduction reactions can be carried out using reducing agents such

Properties

CAS No.

90062-09-2

Molecular Formula

C13H14N2O2

Molecular Weight

230.26 g/mol

IUPAC Name

6-benzyl-2-(dimethylamino)-1,3-oxazin-4-one

InChI

InChI=1S/C13H14N2O2/c1-15(2)13-14-12(16)9-11(17-13)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3

InChI Key

GYBOJMGPHZIWGP-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=NC(=O)C=C(O1)CC2=CC=CC=C2

Origin of Product

United States

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